Cas no 672950-89-9 (2-({2-2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetyl}amino)benzenecarboxylic acid)

• Product Name: 2-({2-2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetyl}amino)benzenecarboxylic acid
• CAS No: 672950-89-9
• CID: 4656622
• Update Time: 2025-10-28

2-({2-2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetyl}amino)benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetyl}amino)benzenecarboxylic acid

Additional information on 2-({2-2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetyl}amino)benzenecarboxylic acid

Recent Advances in the Study of 2-({2-2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetyl}amino)benzenecarboxylic acid (CAS: 672950-89-9)

The compound 2-({2-2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetyl}amino)benzenecarboxylic acid (CAS: 672950-89-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The trifluoromethyl group and benzimidazole moiety are critical for its binding affinity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action at the molecular level.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key cellular targets, such as protein kinases and transcription factors. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential applications for neurodegenerative diseases. However, challenges related to pharmacokinetics and toxicity profiles remain to be addressed in preclinical studies.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the optimization of this compound's derivatives. Recent patent filings indicate a growing interest in its use for treating autoimmune disorders and certain types of cancer. The compound's versatility is further underscored by its adaptability to various drug delivery systems, including nanoparticles and liposomes.

Future research directions include exploring its synergistic effects with existing therapeutics and investigating its role in personalized medicine. The integration of artificial intelligence in drug design may further enhance the development of analogs with improved efficacy and safety profiles. As the scientific community continues to unravel the full potential of 2-({2-2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-ylacetyl}amino)benzenecarboxylic acid, it is poised to become a cornerstone in next-generation therapeutics.